N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: 2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H25N5O4/c1-14-7-9-16(10-8-14)12-23-18(28)13-27-21(29)19(20-24-15(2)31-25-20)17-6-4-3-5-11-26(17)22(27)30/h7-10H,3-6,11-13H2,1-2H3,(H,23,28)
• InChI Key: ANLLSCFKMDDBAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C(=C3CCCCCN3C2=O)C4=NOC(=N4)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

N-(4-methylbenzyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical Studies

• Compounds similar to the one , specifically those with coumarin derivatives complemented by oxadiazole structures, have been synthesized and analyzed using different spectroscopic techniques and molecular orbital calculations. These studies have provided detailed descriptions of the orbitals, including spatial characteristics, nodal patterns, and the contributions of individual atoms. Such studies are foundational for understanding the electronic structure and potential reactivity or interaction of complex molecules (Al-Amiery et al., 2016).

Antibacterial Activity

• Derivatives containing oxadiazole and 1,2,4-triazole heterocycles have been synthesized starting from related compounds and tested for their antimicrobial activity against a variety of bacteria, molds, and yeast. The structural elucidation was based on spectral data, and the antibacterial properties suggest potential pharmaceutical applications (Tien et al., 2016).

Antifungal and Apoptotic Effects

• Compounds with triazole-oxadiazole structures have been synthesized and evaluated for their antifungal and apoptotic effects against various Candida species. The most potent compounds were identified, and their mechanism of action, including apoptotic effects, was confirmed using flow cytometry. This research highlights the potential of oxadiazole derivatives in developing antifungal agents with specific modes of action (Çavușoğlu et al., 2018).

Drug Metabolism and Disposition Studies

• Research on a compound structurally similar to the one , specifically incorporating oxadiazole, has involved using 19F-nuclear magnetic resonance (NMR) to support the selection of candidates for drug development. The metabolic fate and excretion balance of these compounds were investigated in rats and dogs, illustrating the importance of understanding the metabolic pathways and disposition of potential drug candidates (Monteagudo et al., 2007).